Cas no 886914-37-0 ((5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone)

• Product Name: (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• CAS No: 886914-37-0
• MF: C₂₀H₁₉ClN₄O₃S
• MW: 430.907861948013
• CID: 6621667
• PubChem ID: 18576705
• Update Time: 2025-06-13

(5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• F2637-0369
• 2-[4-(5-chloro-2-nitrobenzoyl)piperazin-1-yl]-4,5-dimethyl-1,3-benzothiazole
• AKOS024665745
• (5-chloro-2-nitrophenyl)(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• 886914-37-0

• Inchi： 1S/C20H19ClN4O3S/c1-12-3-6-17-18(13(12)2)22-20(29-17)24-9-7-23(8-10-24)19(26)15-11-14(21)4-5-16(15)25(27)28/h3-6,11H,7-10H2,1-2H3
• InChI Key： AOXMHVOZBAEPLF-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1[N+]([O-])=O)(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)=O

Computed Properties

• Exact Mass: 430.0866393g/mol
• Monoisotopic Mass: 430.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 111Ų

Additional information on (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone

Comprehensive Analysis of (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone (CAS No. 886914-37-0)

The compound (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone (CAS No. 886914-37-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This benzothiazole-derived compound combines a nitrophenyl moiety with a piperazine scaffold, making it a subject of interest in medicinal chemistry and materials science. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for innovative therapeutic agents or advanced functional materials.

In the context of current scientific trends, CAS No. 886914-37-0 aligns with the growing demand for heterocyclic compounds in drug discovery. The benzothiazole core is a privileged structure in pharmaceuticals, often associated with antimicrobial, anticancer, and neuroprotective activities. Meanwhile, the nitrophenyl group introduces electron-withdrawing properties that can influence the compound's reactivity and stability. This dual functionality makes (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone a compelling candidate for further investigation in targeted drug delivery systems and enzyme inhibition studies.

From a synthetic chemistry perspective, the preparation of 886914-37-0 involves multi-step organic transformations that highlight modern cross-coupling reactions and amide bond formation techniques. The compound's piperazine linker offers versatility for further derivatization, a feature highly valued in combinatorial chemistry libraries. Recent publications have emphasized the importance of such modular designs in accelerating the discovery of bioactive molecules, particularly in the fields of kinase inhibitors and GPCR modulators.

The physicochemical properties of (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone warrant careful consideration. With a molecular weight of 430.91 g/mol and multiple aromatic systems, this compound exhibits characteristic UV-Vis absorption spectra that make it suitable for analytical detection methods. Its lipophilicity profile, influenced by the dimethylbenzothiazole and chloronitrophenyl groups, suggests potential membrane permeability – a critical factor for bioavailability in pharmaceutical applications.

In materials science, the benzothiazole-piperazine hybrid structure of CAS 886914-37-0 presents interesting possibilities for organic electronic applications. The conjugated π-system could contribute to charge transport properties, while the nitro group offers sites for further functionalization to tune electronic characteristics. These attributes align with current research trends in organic semiconductors and molecular electronics, where researchers seek novel building blocks with tailored optoelectronic properties.

Quality control and analytical characterization of 886914-37-0 typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability under various conditions (pH, temperature, light exposure) is an important consideration for storage and handling protocols. Recent advancements in computational chemistry have enabled more accurate predictions of such stability parameters, reducing the need for extensive empirical testing.

The commercial availability of (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Current market trends show increasing demand for such structurally complex intermediates, particularly from pharmaceutical companies engaged in fragment-based drug discovery programs. The compound's price and purity specifications vary depending on intended use, with GMP-grade material commanding premium pricing for preclinical development.

Looking forward, the scientific community anticipates expanded applications for CAS No. 886914-37-0 as research into molecular recognition and structure-activity relationships continues to advance. Its unique combination of aromatic systems and flexible linker moieties makes it a valuable tool for probing biological targets and developing structure-based design strategies. As the field of precision medicine grows, compounds with such tailored structural features will likely play increasingly important roles in addressing unmet medical needs.

Environmental and safety considerations for (5-chloro-2-nitrophenyl)-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures including personal protective equipment and engineering controls are recommended during research use. The compound's environmental fate and biodegradation pathways represent an area for further study as part of comprehensive green chemistry assessments.

In conclusion, 886914-37-0 represents a fascinating case study in modern chemical research, bridging traditional medicinal chemistry with emerging materials science applications. Its structural complexity and functional group diversity make it a versatile building block for numerous scientific endeavors. As research methodologies continue to evolve, particularly in AI-assisted molecular design and high-throughput screening, compounds like this will undoubtedly contribute to significant advancements across multiple disciplines.